Cas no 1094267-54-5 (5-(3-fluoro-4-methylphenyl)furan-2-carboxylic acid)

• Product Name: 5-(3-fluoro-4-methylphenyl)furan-2-carboxylic acid
• CAS No: 1094267-54-5
• MF: C₁₂H₉FO₃
• MW: 220.196467161179
• CID: 5970962
• PubChem ID: 43155836
• Update Time: 2024-01-16

5-(3-fluoro-4-methylphenyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoro-4-methylphenyl)furan-2-carboxylic acid
• EN300-1131867
• 1094267-54-5

• Inchi： 1S/C12H9FO3/c1-7-2-3-8(6-9(7)13)10-4-5-11(16-10)12(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： MXUDEUIOPLNJTF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 220.05357231g/mol
• Monoisotopic Mass: 220.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids